molecular formula C8H7F2NO B6281377 2-(2,2-difluoroethenyl)-6-methoxypyridine CAS No. 2253639-49-3

2-(2,2-difluoroethenyl)-6-methoxypyridine

Cat. No. B6281377
CAS RN: 2253639-49-3
M. Wt: 171.1
InChI Key:
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Description

“2-(2,2-difluoroethenyl)-6-methoxypyridine” is a compound that contains a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom. The 2,2-difluoroethenyl group is attached to the 2-position of the pyridine ring, and a methoxy group is attached to the 6-position .


Molecular Structure Analysis

The molecular structure of “2-(2,2-difluoroethenyl)-6-methoxypyridine” would be characterized by the presence of a pyridine ring, a difluoroethenyl group, and a methoxy group. The electron-withdrawing nature of the difluoroethenyl group and the electron-donating nature of the methoxy group would influence the electronic properties of the molecule .


Chemical Reactions Analysis

The reactivity of “2-(2,2-difluoroethenyl)-6-methoxypyridine” would be influenced by the presence of the pyridine ring, the difluoroethenyl group, and the methoxy group. The pyridine ring is aromatic and relatively stable, but can undergo electrophilic substitution reactions. The difluoroethenyl group could potentially participate in addition reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of “2-(2,2-difluoroethenyl)-6-methoxypyridine” would be influenced by its molecular structure. For example, the presence of the polar methoxy group and the electronegative fluorine atoms would likely make the compound somewhat polar .

Mechanism of Action

Without specific context (such as biological activity), it’s difficult to comment on the mechanism of action of "2-(2,2-difluoroethenyl)-6-methoxypyridine" .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2,2-difluoroethenyl)-6-methoxypyridine involves the reaction of 2,6-lutidine with 2,2-difluoroethanol followed by methylation of the resulting intermediate.", "Starting Materials": [ "2,6-lutidine", "2,2-difluoroethanol", "methylating agent" ], "Reaction": [ "Step 1: 2,6-lutidine is reacted with 2,2-difluoroethanol in the presence of a catalyst such as p-toluenesulfonic acid to form the intermediate 2-(2,2-difluoroethenyl)-6-lutidine.", "Step 2: The intermediate is then methylated using a methylating agent such as dimethyl sulfate or methyl iodide to form the final product, 2-(2,2-difluoroethenyl)-6-methoxypyridine." ] }

CAS RN

2253639-49-3

Product Name

2-(2,2-difluoroethenyl)-6-methoxypyridine

Molecular Formula

C8H7F2NO

Molecular Weight

171.1

Purity

95

Origin of Product

United States

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